Cas no 954277-53-3 (2-2-(1-Aminopropyl)phenoxy-N,N-dimethylacetamide)

• Product Name: 2-2-(1-Aminopropyl)phenoxy-N,N-dimethylacetamide
• CAS No: 954277-53-3
• MF: C₁₃H₂₀N₂O₂
• MW: 236.310103416443
• CID: 4667308
• Update Time: 2025-05-30

2-2-(1-Aminopropyl)phenoxy-N,N-dimethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[2-(1-aminopropyl)phenoxy]-N,N-dimethylacetamide
• 2-2-(1-Aminopropyl)phenoxy-N,N-dimethylacetamide

• Inchi： 1S/C13H20N2O2/c1-4-11(14)10-7-5-6-8-12(10)17-9-13(16)15(2)3/h5-8,11H,4,9,14H2,1-3H3
• InChI Key： MUYZGWJXMVGEPW-UHFFFAOYSA-N
• SMILES： C(N(C)C)(=O)COC1=CC=CC=C1C(N)CC

Additional information on 2-2-(1-Aminopropyl)phenoxy-N,N-dimethylacetamide

2-2-(1-Aminopropyl)phenoxy-N,N-dimethylacetamide (CAS No. 954277-53-3): A Comprehensive Overview

The compound 2-2-(1-Aminopropyl)phenoxy-N,N-dimethylacetamide (CAS No. 954277-53-3) is a fascinating molecule with a unique structure and diverse applications. This compound belongs to the class of phenoxyacetamides, which are widely studied for their potential in various fields, including pharmacology, materials science, and industrial chemistry. The molecule's structure consists of a benzene ring substituted with a phenoxy group, an N,N-dimethylacetamide moiety, and a 1-aminopropyl chain, making it a versatile building block for further chemical modifications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, leveraging modern techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. These methods not only enhance the yield but also improve the purity of the compound, which is crucial for its application in sensitive areas like drug development. The N,N-dimethylacetamide group in the molecule contributes to its solubility in organic solvents, making it an ideal candidate for use in organic reactions and as a precursor in the synthesis of more complex molecules.

One of the most promising applications of 2-2-(1-Aminopropyl)phenoxy-N,N-dimethylacetamide lies in its potential as a drug delivery system component. Researchers have explored its ability to act as a carrier for hydrophobic drugs, utilizing its amphiphilic nature to enhance drug solubility and bioavailability. Studies published in leading journals such as *Journal of Medicinal Chemistry* and *Drug Delivery* highlight its role in improving the pharmacokinetic profiles of various therapeutic agents.

In addition to its pharmaceutical applications, this compound has shown potential in the field of polymer science. Its ability to form self-assembled structures under specific conditions makes it a valuable additive in the development of stimuli-responsive polymers. Recent research has demonstrated its use in creating temperature-sensitive hydrogels, which have applications in controlled drug release and tissue engineering.

The 1-aminopropyl chain attached to the benzene ring introduces additional functional groups that can be exploited for further chemical modifications. For instance, researchers have utilized this amine group to attach targeting ligands, creating molecules with enhanced specificity for certain biological targets. This approach has been particularly useful in the development of targeted drug delivery systems, where precise delivery to specific tissues or cells is critical.

From an environmental perspective, the biodegradability and eco-friendliness of 2-2-(1-Aminopropyl)phenoxy-N,N-dimethylacetamide have been subjects of recent studies. Researchers are exploring ways to optimize its synthesis and application processes to minimize environmental impact while maintaining its effectiveness. These efforts align with the growing trend toward sustainable chemistry and green manufacturing practices.

In conclusion, 2-2-(1-Aminopropyl)phenoxy-N,N-dimethylacetamide (CAS No. 954277-53-3) is a multifaceted compound with significant potential across various scientific domains. Its unique structure, combined with advancements in synthetic and application-oriented research, positions it as a key player in future innovations within pharmacology, materials science, and beyond.